Cas no 394232-99-6 (N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
• CAS No: 394232-99-6
• MF: C₁₅H₁₆N₆O₃S₂
• MW: 392.455939292908
• CID: 6215923
• PubChem ID: 3458836
• Update Time: 2025-10-22

N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
• F0748-0167
• AKOS024598831
• 394232-99-6
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AB00672370-01
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• Oprea1_296164

• Inchi： 1S/C15H16N6O3S2/c1-21-8-16-20-15(21)25-7-12(22)17-14-19-18-13(26-14)10-5-4-9(23-2)6-11(10)24-3/h4-6,8H,7H2,1-3H3,(H,17,19,22)
• InChI Key： WJDDJHBOEIAXOW-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1OC)OC)NC(CSC1=NN=CN1C)=O

Computed Properties

• Exact Mass: 392.07253074g/mol
• Monoisotopic Mass: 392.07253074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 158Ų

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide

Comprehensive Analysis of N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS 394232-99-6)

The compound N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide, identified by its CAS number 394232-99-6, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiadiazole and triazole moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

One of the most intriguing aspects of this compound is its multi-functional scaffold, which combines a 2,4-dimethoxyphenyl group with a 1,3,4-thiadiazole core and a 4-methyl-1,2,4-triazole side chain. This configuration is often associated with enhanced bioavailability and target selectivity, making it a subject of interest for researchers investigating structure-activity relationships (SAR). Recent studies have highlighted its potential in modulating enzyme inhibition, particularly in pathways related to inflammation and oxidative stress, which are hot topics in neurodegenerative and metabolic disorder research.

In the context of drug design, the sulfanylacetamide linkage in this molecule offers a versatile handle for further chemical modifications, enabling the development of derivatives with improved pharmacokinetic properties. This adaptability is crucial for addressing challenges such as drug resistance and off-target effects, which are frequently searched topics in academic and industrial forums. Additionally, the presence of methoxy groups enhances the compound's solubility and membrane permeability, key factors in optimizing oral bioavailability—a critical consideration in modern pharmaceutical formulations.

From a synthetic chemistry perspective, the preparation of CAS 394232-99-6 involves multi-step protocols that emphasize green chemistry principles, such as minimizing hazardous byproducts and using catalytic methods. This aligns with the growing demand for sustainable synthesis in the chemical industry, a topic frequently queried in AI-driven literature searches. The compound's stability under physiological conditions also makes it a viable candidate for preclinical studies, further driving its relevance in contemporary research.

Beyond its pharmaceutical potential, this compound has sparked interest in material science due to its conjugated π-system and potential luminescent properties. Researchers are exploring its utility in organic electronics and sensor technologies, areas that dominate current scientific discourse. Its ability to interact with metal ions and biomolecules opens avenues for applications in diagnostic imaging and theragnostic platforms, which are increasingly popular in precision medicine.

In summary, N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide represents a multifaceted compound with broad applicability across life sciences and advanced materials. Its structural complexity and functional diversity position it at the forefront of innovations addressing global health and technological challenges, making it a compelling subject for ongoing and future research endeavors.